2,4-dibromo-1H-imidazole
Overview
Description
“2,4-dibromo-1H-imidazole” is a chemical compound with the molecular formula C3H2Br2N2 . It is an important intermediate for raw material for organic synthesis, agrochemical, pharmaceutical and dyestuff field .
Synthesis Analysis
Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia, initially called glyoxaline . An efficient two-step method for the synthesis of 2-bromo-4-nitroimidazole, a key building block for nitroimidazole drugs, has been developed. The synthesis involves dibromination of 4-nitroimidazole followed by selective debromination using in situ reductive deiodination strategy .
Molecular Structure Analysis
The molecular structure of “2,4-dibromo-1H-imidazole” consists of a five-membered ring containing three carbon atoms, two nitrogen atoms, and two bromine atoms .
Chemical Reactions Analysis
Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes . The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications .
Scientific Research Applications
Synthesis of Functional Molecules
Imidazoles, including 2,4-dibromo-1H-imidazole, are key components in the synthesis of functional molecules used in a variety of everyday applications . The bonds constructed during the formation of the imidazole ring are of particular importance .
Pharmaceuticals and Agrochemicals
Imidazoles have traditional applications in pharmaceuticals and agrochemicals . The ability to control the synthesis of substituted imidazoles is of strategic importance due to the wide range of applications for this important heterocycle .
Dyes for Solar Cells and Other Optical Applications
Emerging research has shown that imidazoles can be used in dyes for solar cells and other optical applications . The versatility and utility of imidazoles in these areas highlight the need for efficient methods for their synthesis .
Functional Materials
Imidazoles are being deployed in the development of functional materials . The synthesis of imidazoles is highly topical and necessary due to their wide range of applications .
Catalysis
Imidazoles are also used in catalysis . The synthesis of imidazoles is organized via the sorts of bond disconnections that were employed in order to construct the heterocycle .
Organic Synthesis
Imidazoles play a crucial role in organic synthesis . For example, a gold-catalyzed selective [3 + 2] annulation of 1,2,4-oxadiazoles with ynamides enables an atom-economical synthesis of fully substituted 4-aminoimidazoles .
Safety and Hazards
Safety data sheets suggest avoiding dust formation, breathing mist, gas or vapours, and contacting with skin and eye. It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable, and the understanding from the development of the first blockbuster drug cimetidine explores all the chemical and biological concepts of imidazole in the context of research and development of new drugs . The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles .
Mechanism of Action
Target of Action
Imidazoles are known to be key components in functional molecules used in a diverse range of applications, including pharmaceuticals and agrochemicals . They are often involved in inhibiting enzymes related to protein and nucleic acid synthesis .
Mode of Action
The mode of action of 2,4-dibromo-1H-imidazole involves its interaction with these targets, leading to changes in their function. The synthesis of imidazoles often involves the formation of bonds during the formation of the imidazole . For example, one method involves a nickel-catalysed addition to a nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization .
Biochemical Pathways
Given the general role of imidazoles in inhibiting enzymes involved in protein and nucleic acid synthesis , it can be inferred that the compound may affect pathways related to these processes.
Result of Action
Given its potential role as an inhibitor of enzymes involved in protein and nucleic acid synthesis , it can be inferred that the compound may lead to changes in these processes at the molecular and cellular level.
properties
IUPAC Name |
2,5-dibromo-1H-imidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2Br2N2/c4-2-1-6-3(5)7-2/h1H,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJBTZMYWBSAZAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=N1)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2Br2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70428393 | |
Record name | 2,4-Dibromoimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70428393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.87 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64591-03-3 | |
Record name | 2,4-Dibromoimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70428393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-Dibromo-1H-imidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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